Cas no 2137837-85-3 (4,4-Dimethylpentane-1-sulfonyl fluoride)

• Product Name: 4,4-Dimethylpentane-1-sulfonyl fluoride
• CAS No: 2137837-85-3
• MF: C₇H₁₅FO₂S
• MW: 182.256204843521
• CID: 6540825
• PubChem ID: 165453296
• Update Time: 2025-07-22

4,4-Dimethylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137837-85-3
• 4,4-dimethylpentane-1-sulfonyl fluoride
• EN300-728250
• 4,4-Dimethylpentane-1-sulfonyl fluoride

• Inchi： 1S/C7H15FO2S/c1-7(2,3)5-4-6-11(8,9)10/h4-6H2,1-3H3
• InChI Key： FNMQTXCUZVIJRG-UHFFFAOYSA-N
• SMILES： S(CCCC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 182.07767905g/mol
• Monoisotopic Mass: 182.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4-Dimethylpentane-1-sulfonyl fluoride

Introduction to 4,4-Dimethylpentane-1-sulfonyl fluoride (CAS No. 2137837-85-3)

4,4-Dimethylpentane-1-sulfonyl fluoride is a specialized organic compound with the molecular formula C₇H₁₄FO₂S. This compound, identified by its CAS number 2137837-85-3, has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. The presence of a sulfonyl fluoride group makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The compound's structure consists of a branched pentane backbone substituted with two methyl groups at the fourth carbon position, followed by a sulfonyl fluoride moiety at the first carbon. This configuration imparts specific reactivity that is highly useful in medicinal chemistry. The sulfonyl fluoride group is known for its ability to participate in nucleophilic substitution reactions, making it a key component in the synthesis of sulfonamides and other heterocyclic compounds.

In recent years, 4,4-dimethylpentane-1-sulfonyl fluoride has been explored as a building block in the creation of novel therapeutic agents. Its incorporation into drug candidates has shown promise in targeting various biological pathways, including those involved in inflammation and metabolic disorders. The compound's stability under standard conditions and its compatibility with a wide range of reaction conditions make it an attractive choice for synthetic chemists.

One of the most compelling aspects of this compound is its role in the development of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activity. The sulfonyl fluoride group in 4,4-dimethylpentane-1-sulfonyl fluoride can be selectively converted into other functional groups, such as sulfonamides or carboxylic acids, depending on the synthetic route employed.

Recent studies have highlighted the utility of 4,4-dimethylpentane-1-sulfonyl fluoride in the synthesis of protease inhibitors, which are critical for treating conditions like HIV and cancer. The compound's ability to serve as a precursor for sulfonamide derivatives has enabled researchers to design molecules with enhanced binding affinity and improved pharmacokinetic properties. These advancements underscore the importance of this compound in modern drug discovery.

The chemical reactivity of 4,4-dimethylpentane-1-sulfonyl fluoride also makes it valuable in materials science applications. For instance, it can be used to modify polymers and surfaces to enhance their functional properties. The sulfonyl fluoride group can undergo reactions that introduce new functionalities, such as hydrophilic or lipophilic characteristics, thereby tailoring the material's behavior for specific applications.

In addition to its pharmaceutical and materials science applications, 4,4-dimethylpentane-1-sulfonyl fluoride has been investigated for its potential role in agrochemicals. The compound's structural features allow it to be incorporated into herbicides and pesticides that target specific enzymes or receptors in plants and pests. This application is particularly relevant as the demand for environmentally friendly agrochemicals grows.

The synthesis of 4,4-dimethylpentane-1-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic routes often involve fluorination techniques and sulfonylation reactions that highlight the compound's reactivity.

From a research perspective, 4,4-dimethylpentane-1-sulfonyl fluoride serves as a model compound for studying sulfonamide chemistry. Its well-defined structure allows researchers to probe reaction mechanisms and develop new catalytic systems. Such studies not only contribute to fundamental chemical knowledge but also provide insights that can be applied to other sulfonyl-containing compounds.

The safety profile of 4,4-dimethylpentane-1-sulfonyl fluoride is another important consideration. While it is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 4,4-Dimethylpentane-1-sulfonyl fluoride (CAS No. 2137837-85-3) is a multifaceted compound with significant potential in pharmaceuticals、materials science，and agrochemicals。 Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs、functional materials，and sustainable solutions。 As research continues，the applications of this compound are expected to expand，further solidifying its importance in modern chemistry。